Welcome to BenchChem Online Store!
Deutsch
List
Bench Chemicals
molecular formula C13H18ClN3O B8521755 4-amino-3-chloro-N-(2-pyrrolidin-1-ylethyl)benzamide

4-amino-3-chloro-N-(2-pyrrolidin-1-ylethyl)benzamide

Cat. No. B8521755
M. Wt: 267.75 g/mol
InChI Key: ZPKHALTXWXRDES-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US07709471B2

Procedure details

The title compound was prepared by an analogous method to the preparation of Intermediate 212, on a 15 mmol scale utilising 2-pyrrolidin-1-ylethanamine (Aldrich; 1.885 g, 16.5 mmol), as a tan coloured solid (2.67 g, 66%).
Name
Intermediate 212
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-pyrrolidin-1-ylethanamine
Quantity
1.885 g
Type
reactant
Reaction Step One
[Compound]
Name
solid
Quantity
2.67 g
Type
reactant
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[CH:18]=[CH:17][C:5]([C:6]([NH:8][CH:9]2[CH2:14]CN(CC)CC2)=[O:7])=[CH:4][C:3]=1[Cl:19].[N:20]1(CCN)[CH2:24][CH2:23][CH2:22][CH2:21]1>>[NH2:1][C:2]1[CH:18]=[CH:17][C:5]([C:6]([NH:8][CH2:9][CH2:14][N:20]2[CH2:24][CH2:23][CH2:22][CH2:21]2)=[O:7])=[CH:4][C:3]=1[Cl:19]

Inputs

Step One
Name
Intermediate 212
Quantity
0 (± 1) mol
Type
reactant
Smiles
NC1=C(C=C(C(=O)NC2CCN(CC2)CC)C=C1)Cl
Name
2-pyrrolidin-1-ylethanamine
Quantity
1.885 g
Type
reactant
Smiles
N1(CCCC1)CCN
[Compound]
Name
solid
Quantity
2.67 g
Type
reactant
Smiles

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
NC1=C(C=C(C(=O)NCCN2CCCC2)C=C1)Cl

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.